Cas no 131172-68-4 (1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methoxyphenyl)-)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methoxyphenyl)-
• CAS No: 131172-68-4
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 1227711
• PubChem ID: 773799
• Update Time: 2025-11-02

1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methoxyphenyl)-
• 5-(4-METHOXY-PHENYL)-1-VINYL-1 H-PYRROLE-2-CARBOXYLIC ACID
• CHEMBL1490131
• SMR000277975
• SCHEMBL15643469
• MLS000716458
• 5-(4-methoxyphenyl)-1-vinyl-1h-pyrrole-2-carboxylicacid
• 1-ethenyl-5-(4-methoxyphenyl)pyrrole-2-carboxylic acid
• 5-(4-Methoxy-phenyl)-1-vinyl-1H-pyrrole-2-carboxylic acid
• BRD-K78416163-001-03-7
• SR-01000310608-1
• HMS1671G16
• HMS2655B12
• 5-(4-methoxyphenyl)-1-vinyl-1H-pyrrole-2-carboxylic acid, AldrichCPR
• BRD-K78416163-001-04-5
• AKOS000300988
• SB62903
• 131172-68-4
• SR-01000310608
• Oprea1_485803
• 5-(4-methoxyphenyl)-1-vinyl-1h-pyrrole-2-carboxylic acid
• Oprea1_289869

• MDL： MFCD02060016
• Inchi： 1S/C14H13NO3/c1-3-15-12(8-9-13(15)14(16)17)10-4-6-11(18-2)7-5-10/h3-9H,1H2,2H3,(H,16,17)
• InChI Key： WXJPEJGLSPARIH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC=C(C(=O)O)N1C=C

Computed Properties

• Exact Mass: 243.08959
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.46

1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methoxyphenyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methoxyphenyl)-

Comprehensive Guide to 1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methoxyphenyl)- (CAS No. 131172-68-4)

1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methoxyphenyl)- (CAS No. 131172-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrrole derivative features a unique molecular structure combining a carboxylic acid functional group with vinyl and methoxyphenyl substituents, making it valuable for various advanced applications. Its CAS number 131172-68-4 serves as a crucial identifier for researchers and manufacturers worldwide.

The compound's molecular structure exhibits interesting electronic properties due to the conjugation between the pyrrole ring and 4-methoxyphenyl group. This characteristic makes 1-ethenyl-5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid particularly useful in developing organic semiconductors and photovoltaic materials, areas that are currently at the forefront of renewable energy research. Many scientists are exploring how such heterocyclic compounds can improve the efficiency of organic solar cells.

In pharmaceutical applications, 1H-Pyrrole-2-carboxylic acid derivatives have shown promise as building blocks for novel drug candidates. The presence of both carboxylic acid and vinyl groups in this specific derivative allows for diverse chemical modifications, enabling medicinal chemists to create targeted molecules for various therapeutic areas. Recent studies have focused on its potential in developing anti-inflammatory agents and kinase inhibitors, addressing current healthcare challenges.

The synthesis of CAS 131172-68-4 typically involves multi-step organic reactions starting from commercially available pyrrole precursors. Researchers emphasize the importance of controlling reaction conditions to achieve high purity, as even minor impurities can significantly affect the compound's performance in sensitive applications. Advanced purification techniques like column chromatography and recrystallization are often employed to obtain research-grade material.

From a commercial perspective, the demand for 1-ethenyl-5-(4-methoxyphenyl)pyrrole-2-carboxylic acid has been steadily increasing, particularly from pharmaceutical and specialty chemical companies. The global market for such fine chemicals is expected to grow significantly, driven by the expanding research in personalized medicine and advanced materials. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

When handling 1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methoxyphenyl)-, standard laboratory safety protocols should be followed. While not classified as hazardous, proper personal protective equipment including gloves and safety glasses is recommended. The compound should be stored in a cool, dry place away from strong oxidizers, with attention to its potential sensitivity to light and moisture over extended periods.

Analytical characterization of this pyrrole derivative typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical parameters for research applications. Many laboratories also employ X-ray crystallography to determine the precise molecular structure when developing new derivatives or studying structure-activity relationships.

The future research directions for CAS 131172-68-4 appear promising, with several patent applications mentioning related structures in recent years. Areas of particular interest include its use in organic electronics, bioconjugation chemistry, and as a scaffold for drug discovery. As sustainable chemistry gains importance, researchers are also investigating greener synthetic routes to produce this and similar functionalized pyrroles with reduced environmental impact.

For researchers considering 1-ethenyl-5-(4-methoxyphenyl)-1H-pyrrole-2-carboxylic acid for their projects, it's advisable to consult recent literature for the latest applications and synthetic methods. The compound's versatility makes it suitable for various interdisciplinary studies, from materials science to medicinal chemistry. Several academic and industrial laboratories have reported successful utilization of this building block in their innovative research programs.

In conclusion, 1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methoxyphenyl)- (CAS No. 131172-68-4) represents an important heterocyclic compound with wide-ranging applications in modern chemistry. Its unique structural features and functional groups make it valuable for both fundamental research and practical applications. As scientific understanding of such molecular architectures deepens, we can anticipate even more innovative uses for this compound in emerging technologies and therapeutic developments.